Cas no 1251594-56-5 (N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251594-56-5
• MF: C₂₀H₁₆F₂N₄O₃S
• MW: 430.427849769592
• CID: 6151648
• PubChem ID: 49664993
• Update Time: 2025-06-09

N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• N-(3-fluoro-4-methoxybenzyl)-N-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-[(3-fluoro-4-methoxyphenyl)methyl]-N-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• AKOS021842714
• 1251594-56-5
• F3406-7352
• CHEMBL4590448
• N-(3-fluoro-4-methoxybenzyl)-N-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• Inchi： 1S/C20H16F2N4O3S/c1-29-18-9-4-14(11-17(18)22)12-26(16-7-5-15(21)6-8-16)30(27,28)19-3-2-10-25-13-23-24-20(19)25/h2-11,13H,12H2,1H3
• InChI Key： KQICPTXFAMUNIC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN2C=NN=C21)(N(C1C=CC(=CC=1)F)CC1C=CC(=C(C=1)F)OC)(=O)=O

Computed Properties

• Exact Mass: 430.09111788g/mol
• Monoisotopic Mass: 430.09111788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.2Ų

Additional information on N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

Professional Introduction to N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide and CAS No. 1251594-56-5

N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251594-56-5, represents a novel class of molecules with potential applications in the treatment of various diseases. The unique structural features of this compound, including its triazoloapyridine core and sulfonamide functional group, make it a promising candidate for further investigation.

The molecular structure of N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide incorporates several key pharmacophoric elements that are known to enhance biological activity. The presence of fluorine atoms at the 3-position and 4-position of the phenyl rings contributes to the compound's metabolic stability and binding affinity. Additionally, the sulfonamide group at the 8-position of the triazoloapyridine ring is a well-known pharmacological moiety that can interact with biological targets in multiple ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have shown that N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide exhibits strong binding affinity for enzymes and receptors involved in inflammatory pathways. This has led to its investigation as a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The fluorinated phenyl rings are typically introduced through nucleophilic aromatic substitution reactions, while the triazoloapyridine core is formed via cycloaddition reactions. The final step involves the introduction of the sulfonamide group through a nucleophilic substitution reaction at the 8-position of the triazoloapyridine ring.

In vitro studies have demonstrated that N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide exhibits potent inhibitory activity against several key enzymes involved in disease pathways. For instance, it has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation and pain. Additionally, this compound has demonstrated activity against Janus kinases (JAKs), which are involved in various signaling pathways related to immune responses and cell growth.

The sulfonamide group in the molecular structure of N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide is particularly noteworthy for its ability to enhance drug bioavailability and metabolic stability. Sulfonamides are known to be well-tolerated by humans and have been used in various therapeutic applications due to their favorable pharmacokinetic properties. The presence of this group in the compound not only improves its pharmacological profile but also suggests potential for oral administration.

Epidemiological studies have suggested that compounds with similar structural features to N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide may have therapeutic benefits in populations suffering from chronic inflammatory conditions. The ability of this compound to modulate inflammatory pathways has been further supported by preclinical studies using animal models. These studies have shown reductions in inflammatory markers and improvements in disease symptoms following treatment with this compound.

The development of novel pharmaceutical agents often involves a rigorous process of optimization to improve efficacy while minimizing side effects. Researchers are currently exploring various derivatives of N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide to enhance its pharmacological properties. This includes modifications to the fluorinated phenyl rings and sulfonamide group to improve binding affinity and reduce potential toxicity.

The potential applications of N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide extend beyond inflammation-related diseases. Preliminary studies have suggested that this compound may have antiviral and anticancer properties. The ability of the triazoloapyridine core to interact with viral proteases and kinases associated with cancer cell proliferation makes it an attractive scaffold for further development.

The synthesis and characterization of N-(3-fluoro-4-methoxyphenyl)methyl-N-(4-fluorophenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide have been instrumental in advancing our understanding of structure-function relationships in pharmaceutical chemistry. This compound serves as a valuable tool for researchers investigating new therapeutic strategies for a wide range of diseases. As computational methods continue to improve and new synthetic techniques are developed, the potential applications of this compound are likely to expand even further.